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The table below summarizes the key technical information for Bederocin found in the search results.

Attribute Description

Compound Name Bederocin (also known as REP-8839, REP8839) [1] [2]

CAS Number 757942-43-1 [1] [2]

Molecular Formula C20H21BrFN3OS [1] [2]

Molecular Weight 450.37 g/mol [1] [2]

Mechanism of
Action

Novel inhibitor of methionyl-tRNA synthase (METS) [1]

Ki for MetRS 0.01 µM [1]

Primary
Antibacterial
Activity

Potent against Staphylococcus aureus, Streptococcus pyogenes, and other

clinically important Gram-positive bacteria. Little activity against Gram-negative
bacteria [1] [2].
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Bederocin inhibits the bacterial enzyme methionyl-tRNA synthetase (METS), which is essential for protein

synthesis [1]. This mechanism is distinct from other major classes of topical antibiotics.

The following diagram illustrates how Bederocin and the related antibiotic Mupirocin inhibit bacterial

protein synthesis, and the mechanisms by which bacteria develop resistance.
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The diagram highlights two key resistance pathways [3]:

Low-level resistance arises from chromosomal point mutations in the target enzyme.
High-level resistance results from acquiring a plasmid containing an alternative, resistant gene (e.g.,

mupA).
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A significant challenge in compiling this data is that Bederocin does not appear to have advanced into

late-stage clinical trials or reached the market. The most recent scientific publications identified in the

search results date back to 2009 [2]. This lack of recent development likely explains the absence of detailed

experimental protocols and robust quantitative data you requested.

For the most current information, I recommend these steps:

Search Patent Databases: Look for patents filed by the originating company (Replidyne, Inc.) for

detailed experimental data.
Consult Scientific Literature: Use platforms like PubMed and Google Scholar with search terms like

"REP8839," "Bederocin," and "methionyl-tRNA synthetase inhibitor" to find older primary research
articles.

Explore Alternative Mechanisms: Given the challenge of antibiotic resistance, investigate other
innovative approaches, such as bacteriophage therapy, which is showing promising clinical results

for resistant infections [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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